5-[(4-methoxy-3-nitrobenzoyl)amino]isophthalic acid

• IUPAC Name: 5-[(4-methoxy-3-nitrobenzoyl)amino]benzene-1,3-dicarboxylic acid
• InChI: InChI=1S/C16H12N2O8/c1-26-13-3-2-8(7-12(13)18(24)25)14(19)17-11-5-9(15(20)21)4-10(6-11)16(22)23/h2-7H,1H3,(H,17,19)(H,20,21)(H,22,23)
• InChI Key: BKPZLRSAFCHSHF-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)NC2=CC(=CC(=C2)C(=O)O)C(=O)O)[N+](=O)[O-]
• Molecular Formula: C16H12N2O8
• Molecular Weight: 360.27 g/mol

Description

5-[(4-methoxy-3-nitrobenzoyl)amino]isophthalic acid (MNBA) is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. MNBA is a derivative of isophthalic acid and has been synthesized using various methods.

Mechanism of Action

5-[(4-methoxy-3-nitrobenzoyl)amino]isophthalic acid exerts its pharmacological effects by inhibiting the activity of acetylcholinesterase, which is an enzyme responsible for the breakdown of acetylcholine. Acetylcholine is a neurotransmitter that plays a crucial role in cognitive function. Inhibition of acetylcholinesterase results in an increase in the levels of acetylcholine, which improves cognitive function.
Biochemical and Physiological Effects
5-[(4-methoxy-3-nitrobenzoyl)amino]isophthalic acid has been shown to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease. 5-[(4-methoxy-3-nitrobenzoyl)amino]isophthalic acid has also been shown to have antioxidant and anti-inflammatory properties, which may contribute to its neuroprotective effects. 5-[(4-methoxy-3-nitrobenzoyl)amino]isophthalic acid has also been shown to have low toxicity and high biocompatibility, making it a promising candidate for drug delivery applications.

Advantages and Limitations for Lab Experiments

One of the main advantages of 5-[(4-methoxy-3-nitrobenzoyl)amino]isophthalic acid is its low toxicity and high biocompatibility, which makes it a safe and effective candidate for drug delivery applications. 5-[(4-methoxy-3-nitrobenzoyl)amino]isophthalic acid is also relatively easy to synthesize using various methods. However, one of the limitations of 5-[(4-methoxy-3-nitrobenzoyl)amino]isophthalic acid is its limited solubility in water, which may affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for the research and development of 5-[(4-methoxy-3-nitrobenzoyl)amino]isophthalic acid. One of the future directions is to optimize the synthesis method to improve the yield and purity of 5-[(4-methoxy-3-nitrobenzoyl)amino]isophthalic acid. Another future direction is to investigate the pharmacokinetics and pharmacodynamics of 5-[(4-methoxy-3-nitrobenzoyl)amino]isophthalic acid in animal models and human subjects. Additionally, future research could focus on the development of 5-[(4-methoxy-3-nitrobenzoyl)amino]isophthalic acid-based drug delivery systems for the treatment of various diseases.

Scientific Research Applications

5-[(4-methoxy-3-nitrobenzoyl)amino]isophthalic acid has been extensively studied for its potential applications in various fields, including material science, biomedical science, and environmental science. 5-[(4-methoxy-3-nitrobenzoyl)amino]isophthalic acid has been used as a fluorescent probe for the detection of metal ions, as a photocatalyst for the degradation of organic pollutants, and as a drug carrier for cancer therapy. 5-[(4-methoxy-3-nitrobenzoyl)amino]isophthalic acid has also shown promising results in the treatment of Alzheimer's disease and Parkinson's disease.